Cas no 97856-20-7 (4-(ethoxymethyl)cyclopenta[c]pyran-7-carbaldehyde)

• Product name: 4-(ethoxymethyl)cyclopenta[c]pyran-7-carbaldehyde
• CAS No: 97856-20-7
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 1989530
• PubChem ID: 3062371

4-(ethoxymethyl)cyclopenta[c]pyran-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(ethoxymethyl)cyclopenta[c]pyran-7-carbaldehyde
• 4-(Ethoxymethyl)cyclopenta(c)pyran-7-carboxaldehyde
• 97856-20-7
• 11-Ethoxyviburtinal
• DTXSID80243291
• Cyclopenta(c)pyran-7-carboxaldehyde, 4-(ethoxymethyl)-
• DTXCID80165782

• Inchi： InChI=1S/C12H12O3/c1-2-14-6-10-7-15-8-12-9(5-13)3-4-11(10)12/h3-5,7-8H,2,6H2,1H3
• InChI Key： VQSGSHVNMAGNDE-UHFFFAOYSA-N
• SMILES： CCOCC1=COC=C2C1=CC=C2C=O

Computed Properties

• Exact Mass: 204.079
• Monoisotopic Mass: 204.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4Ų
• XLogP3: 1.5

Experimental Properties

• Density: 1.18
• Boiling Point: 410.3°C at 760 mmHg
• Flash Point: 193.6°C
• Refractive Index: 1.566

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl-aldehydes